Cas no 1274715-20-6 (2,5-difluoro-N-3-(1H-imidazol-1-yl)propylaniline)

• Product Name: 2,5-difluoro-N-3-(1H-imidazol-1-yl)propylaniline
• CAS No: 1274715-20-6
• MF: C₁₂H₁₃F₂N₃
• MW: 237.248529195786
• MDL: MFCD16187130
• CID: 5178176
• PubChem ID: 54961284
• Update Time: 2025-06-26

2,5-difluoro-N-3-(1H-imidazol-1-yl)propylaniline Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-N-[3-(1H-imidazol-1-yl)propyl]aniline
• 2,5-difluoro-N-3-(1H-imidazol-1-yl)propylaniline

• MDL： MFCD16187130
• Inchi： 1S/C12H13F2N3/c13-10-2-3-11(14)12(8-10)16-4-1-6-17-7-5-15-9-17/h2-3,5,7-9,16H,1,4,6H2
• InChI Key： CSNBQWKDKHQADT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1NCCCN1C=NC=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 228
• XLogP3: 2.2
• Topological Polar Surface Area: 29.8

Additional information on 2,5-difluoro-N-3-(1H-imidazol-1-yl)propylaniline

Introduction to 2,5-Difluoro-N-(3-(1H-Imidazol-1-yl)propyl)aniline (CAS No. 1274715-20-6)

2,5-Difluoro-N-(3-(1H-imidazol-1-yl)propyl)aniline (CAS No. 1274715-20-6) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of research and application. This compound is characterized by its difluorinated aromatic ring and the presence of an imidazole moiety, which contributes to its distinctive chemical properties. The imidazole group, a five-membered heterocyclic ring containing nitrogen atoms, is known for its ability to participate in hydrogen bonding and act as a coordinating ligand, making it highly functional in numerous chemical reactions.

Recent studies have highlighted the potential of 2,5-difluoro-N-(3-(1H-imidazol-1-yl)propyl)aniline in the development of advanced materials, particularly in the realm of coordination polymers and metal-organic frameworks (MOFs). The difluorinated benzene ring serves as an electron-withdrawing group, enhancing the compound's ability to stabilize metal centers within these frameworks. This property has been exploited in the creation of highly porous materials with applications in gas storage, catalysis, and sensing technologies.

In the pharmaceutical industry, 2,5-difluoro-N-(3-(1H-imidazol-1-yl)propyl)aniline has shown promise as a lead compound for drug design. Its structure allows for extensive functionalization, enabling researchers to modify its properties for specific therapeutic applications. For instance, the imidazole group can be used to target specific biological pathways or enhance drug delivery mechanisms. Recent research has focused on its potential as an anti-inflammatory agent and its ability to modulate enzyme activity.

The synthesis of CAS No. 1274715-20-6 involves a multi-step process that typically begins with the preparation of the imidazole derivative followed by nucleophilic substitution or coupling reactions to introduce the difluorinated aromatic ring. The reaction conditions are carefully optimized to ensure high yields and purity, which are critical for downstream applications. Researchers have also explored green chemistry approaches to synthesize this compound, aiming to reduce environmental impact while maintaining product quality.

From a structural perspective, 2,5-difluoro-N-(3-(1H-imidazol-1-yl)propyl)aniline exhibits a balance between hydrophobicity and hydrophilicity due to the presence of both fluorine atoms and the imidazole group. This balance makes it suitable for applications in both organic and aqueous environments. For example, it has been used as a building block in the synthesis of amphiphilic molecules that can self-assemble into nanoparticles or vesicles for drug delivery systems.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No. 1274715-20-6. Density functional theory (DFT) calculations have revealed that the compound's electron-withdrawing groups significantly influence its electronic properties, making it an effective ligand in transition metal complexes. These findings have paved the way for its use in designing catalysts for organic transformations, such as cross-coupling reactions and enantioselective synthesis.

In summary, 2,5-difluoro-N-(3-(1H-imidazol-1-yl)propyl)aniline (CAS No. 1274715-20-6) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure enables it to serve as a building block for advanced materials and pharmaceutical agents while offering opportunities for further exploration through cutting-edge research techniques.